4-Carbamoyl-2-methylbenzoic acid
Overview
Description
Scientific Research Applications
Biotechnological Applications : 4-Hydroxybenzoic acid, a compound structurally similar to 4-Carbamoyl-2-methylbenzoic acid, has been identified as a versatile intermediate for the biosynthesis of high-value bioproducts used in food, cosmetics, pharmacy, and fungicides. Synthetic biology and metabolic engineering approaches have been utilized to produce 4-Hydroxybenzoic acid and its derivatives (Wang et al., 2018).
Pharmaceutical Synthesis : Compounds similar to this compound, such as 4-Hydroxy-5-iodo-2,3-dimethoxy-6-methylbenzoic acid, have been synthesized for use in pharmaceuticals, specifically in the production of antibiotics like calichemicins (Laak & Scharf, 1989).
Vibrational Spectroscopy and Electronic Properties : The vibrational spectra of related compounds, such as 4-hydroxy-3-methylbenzoic acid, have been investigated for their potential in understanding biological activity. This research focuses on the molecule's vibrational properties and electronic interactions (Palanimurugan & Jeyavijayan, 2021).
Development of Biosensors : Research has been conducted on the development of biosensors using compounds like 4-hydroxybenzoic acid. These biosensors are designed to detect benzoic acid derivatives in microbial engineering applications, which is essential for sustainable production of industrial precursors (Castaño-Cerezo et al., 2020).
Agricultural Applications : Similar compounds have been used in the development of carrier systems for fungicides and herbicides in agriculture. These systems modify the release profiles of active compounds, potentially reducing environmental toxicity (Campos et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Future research could focus on the synthesis and characterization of novel benzamide compounds starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . Additionally, the palladium-catalyzed (3 + 2) annulation of 2-methylbenzoic acid with maleimide using Ac-Leu-OH as a powerful ligand has been reported .
Properties
IUPAC Name |
4-carbamoyl-2-methylbenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO3/c1-5-4-6(8(10)11)2-3-7(5)9(12)13/h2-4H,1H3,(H2,10,11)(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGEPNRWKNPFLJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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